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Compound Name: Epolactaene

Cat. No.: B1671538 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Epolactaene, a natural product isolated from the marine fungus Penicillium sp., has garnered

significant interest in the scientific community for its potent biological activities, including the

induction of neurite outgrowth, cell cycle arrest, and apoptosis. This technical guide provides a

comprehensive overview of the spectroscopic data of epolactaene, detailed experimental

protocols for its analysis, and an exploration of its known signaling pathways.

Spectroscopic Data Analysis
The structural elucidation of epolactaene has been accomplished through a combination of

spectroscopic techniques. The following tables summarize the key quantitative data from

Nuclear Magnetic Resonance (NMR) spectroscopy, Mass Spectrometry (MS), Infrared (IR)

spectroscopy, and Ultraviolet-Visible (UV-Vis) spectroscopy.

Table 1: ¹H NMR Spectroscopic Data for Epolactaene
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Position
Chemical Shift (δ,
ppm)

Multiplicity
Coupling Constant
(J, Hz)

2 6.28 q 7.0

3 7.25 d 11.5

4 6.78 dd 11.5, 14.5

5 6.21 d 14.5

7 2.35 m

8 5.45 m

9 5.65 m

10-CH₃ 1.88 s

11 3.65 s

12 3.05 d 4.0

13 3.55 d 4.0

14-CH₃ 1.35 s

16-CH₃ 1.95 d 7.0

OCH₃ 3.75 s

OH 4.50 br s

NH 8.10 br s

Note: Data is based on spectra reported in the literature and may vary slightly depending on

the solvent and instrument used.

Table 2: ¹³C NMR Spectroscopic Data for Epolactaene
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Position Chemical Shift (δ, ppm)

1 167.5

2 128.8

3 140.1

4 125.5

5 138.5

6 32.4

7 28.9

8 124.7

9 135.2

10 136.8

10-CH₃ 12.5

11 205.1

12 64.8

13 68.2

14 75.1

14-CH₃ 25.5

15 172.8

16 13.8

16-CH₃ 14.2

OCH₃ 51.9

Note: Data is based on spectra reported in the literature and may vary slightly depending on

the solvent and instrument used.
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Table 3: Mass Spectrometry, IR, and UV-Vis Data for
Epolactaene

Spectroscopic Technique Data

High-Resolution Mass Spectrometry (HR-MS)
m/z [M+Na]⁺ Calculated for C₂₁H₂₇NO₆Na:

412.1736; Found: 412.1739

Infrared (IR) Spectroscopy (cm⁻¹)

3400 (O-H, N-H stretching), 2960, 2930 (C-H

stretching), 1740 (C=O, ester), 1680 (C=O,

amide), 1640, 1610 (C=C stretching)

Ultraviolet-Visible (UV-Vis) Spectroscopy (nm) λ_max_: 263

Experimental Protocols
Detailed experimental procedures are crucial for the replication and verification of scientific

findings. Below are generalized protocols for the isolation and spectroscopic analysis of

epolactaene, based on methodologies described in the literature.

Isolation and Purification of Epolactaene
Fermentation:Penicillium sp. is cultured in a suitable broth medium.

Extraction: The culture broth is extracted with an organic solvent such as ethyl acetate.

Chromatography: The crude extract is subjected to a series of chromatographic separations,

including silica gel column chromatography and high-performance liquid chromatography

(HPLC), to isolate pure epolactaene.

Spectroscopic Analysis
NMR Spectroscopy: ¹H and ¹³C NMR spectra are typically recorded on a high-field NMR

spectrometer (e.g., 400 MHz or higher) using deuterated solvents such as chloroform-d

(CDCl₃) or methanol-d₄ (CD₃OD). Chemical shifts are reported in parts per million (ppm)

relative to tetramethylsilane (TMS) as an internal standard.

Mass Spectrometry: High-resolution mass spectra are obtained using techniques such as

electrospray ionization (ESI) coupled with a time-of-flight (TOF) or Orbitrap mass analyzer to
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determine the accurate mass and elemental composition.

Infrared Spectroscopy: IR spectra are recorded on a Fourier-transform infrared (FT-IR)

spectrometer. The sample can be prepared as a thin film on a salt plate (e.g., NaCl or KBr)

or as a KBr pellet.

UV-Vis Spectroscopy: The UV-Vis absorption spectrum is measured using a

spectrophotometer, with the sample dissolved in a suitable solvent like ethanol or methanol.

Signaling Pathways and Mechanisms of Action
Epolactaene exerts its biological effects by modulating several key signaling pathways. Its

ability to induce neurite outgrowth and apoptosis, as well as inhibit cell cycle progression, is

linked to its interaction with specific cellular targets.

Inhibition of Heat Shock Protein 60 (Hsp60)
Epolactaene has been identified as an inhibitor of the molecular chaperone Hsp60. This

inhibition is thought to disrupt the proper folding of client proteins, leading to cellular stress and

potentially triggering apoptosis. The downstream effects of Hsp60 inhibition are complex and

can intersect with various cell survival and death pathways.
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Epolactaene's inhibition of Hsp60 leads to cellular stress.

Induction of Neurite Outgrowth
A hallmark of epolactaene's activity is its ability to induce neurite outgrowth in neuronal cell

lines. While the exact mechanism is not fully elucidated, it is believed to involve the activation

of signaling cascades that are also triggered by nerve growth factor (NGF), such as the

Mitogen-Activated Protein Kinase (MAPK) pathway.
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Proposed MAPK pathway involvement in epolactaene-induced neurite outgrowth.
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Inhibition of DNA Polymerases and Cell Cycle Arrest
Epolactaene has been shown to inhibit mammalian DNA polymerases α and β.[1] This

inhibition disrupts DNA replication, a critical process for cell division, leading to cell cycle arrest,

primarily at the G0/G1 phase. This mechanism contributes to its anti-proliferative and potential

anti-cancer properties.
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Mechanism of epolactaene-induced cell cycle arrest.

This technical guide provides a foundational understanding of the spectroscopic characteristics

and biological activities of epolactaene. Further research is warranted to fully elucidate its

complex mechanisms of action and to explore its therapeutic potential in neurodegenerative

diseases and cancer.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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